Cas no 131603-03-7 (Capsianside A)

• Product Name: Capsianside A
• CAS No: 131603-03-7
• MF: C₇₆H₁₂₄O₃₃
• MW: 1565.77798843384
• CID: 203461
• Update Time: 2024-03-01

Capsianside A Chemical and Physical Properties

Names and Identifiers

• (3S,6E,10E,14Z)-16-({6-deoxy-2-O-[(2E,6E,10E,14S)-14-(beta-D-glucopyranosyloxy)-4-hydroxy-2,6,10,14-tetramethylhexadeca-2,6,10,15-tetraenoyl]-alpha-L-mannopyranosyl-(1-> 6)-beta-D-glucopyranosyl-(1-> 3)-6-deoxy-alpha-L-mannopyranosyl}oxy)-3,7,11,15-tetramethylhexadeca-1,6,10,14-tetraen-3-yl 2-O-beta-D-glucopyranosyl-beta-D-glucopyranoside
• 3)-6-deoxy-a-L-mannopyranosyl]oxy]-1-ethenyl-1,5,9,13-tetramethyl-4,8,12-tetradecatrienyl2-O-b-D-glucopyranosyl- (9CI)
• 6)-O-b-D-glucopyranosyl-(1&reg
• b-D-Glucopyranoside,(1S,4E,8E,12Z)-14-[[O-6-deoxy-2-O-[(2E,4R,6E,10E,14S)-14-(b-D-glucopyranosyloxy)-4-hydroxy-2,6,10,14-tetramethyl-1-oxo-2,6,10,15-hexadecatetraenyl]-a-L-mannopyranosyl-(1&reg
• Capsianside A
• C17516
• Q27155105

• Inchi： 1S/C76H124O33/c1-13-75(11,108-72-63(94)57(88)53(84)47(33-78)102-72)28-18-26-39(5)22-16-24-40(6)30-45(80)31-42(8)68(96)105-66-59(90)50(81)43(9)100-73(66)98-36-49-55(86)58(89)62(93)71(104-49)106-65-51(82)44(10)99-69(64(65)95)97-35-41(7)25-17-23-37(3)20-15-21-38(4)27-19-29-76(12,14-2)109-74-67(60(91)54(85)48(34-79)103-74)107-70-61(92)56(87)52(83)46(32-77)101-70/h13-14,20,24-27,31,43-67,69-74,77-95H,1-2,15-19,21-23,28-30,32-36H2,3-12H3/b37-20+,38-27+,39-26+,40-24+,41-25-,42-31+/t43-,44-,45+,46+,47+,48+,49+,50-,51-,52+,53+,54+,55+,56-,57-,58-,59+,60-,61+,62+,63+,64+,65+,66+,67+,69+,70-,71-,72-,73+,74-,75+,76+/m0/s1
• InChI Key： KUPGGXGLYVOMMG-LABPGZLUSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]2[C@@H]([C@@H]([C@H]([C@H](C)O2)O)O)OC(/C(/C)=C/[C@@H](C/C(/C)=C/CC/C(/C)=C/CC[C@](C=C)(C)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O)=O)O1)O)O)O)[C@H]1[C@H]([C@H](OC/C(/C)=C\CC/C(/C)=C/CC/C(/C)=C/CC[C@](C=C)(C)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O[C@@H](C)[C@@H]1O)O

Computed Properties

• Exact Mass: 1564.802
• Monoisotopic Mass: 1564.802
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 19
• Hydrogen Bond Acceptor Count: 33
• Heavy Atom Count: 109
• Rotatable Bond Count: 40
• Complexity: 3000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 33
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 6
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 521

Experimental Properties

• Density: 1.389
• Boiling Point: 1429.038°C at 760 mmHg
• Flash Point: 355.635°C
• Refractive Index: 1.609

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Sophorolipids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Sophorolipids